Cas no 1250558-73-6 (4-[(3-bromophenyl)methyl]morpholine-3,5-dione)

• Product Name: 4-[(3-bromophenyl)methyl]morpholine-3,5-dione
• CAS No: 1250558-73-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD14649514
• CID: 5548333
• PubChem ID: 53536966
• Update Time: 2026-03-11

4-[(3-bromophenyl)methyl]morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromobenzyl)morpholine-3,5-dione
• 4-[(3-bromophenyl)methyl]morpholine-3,5-dione

• MDL： MFCD14649514
• Inchi： 1S/C11H10BrNO3/c12-9-3-1-2-8(4-9)5-13-10(14)6-16-7-11(13)15/h1-4H,5-7H2
• InChI Key： JLCSUPHQXMNQOJ-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC(Br)=C2)C1=O

Additional information on 4-[(3-bromophenyl)methyl]morpholine-3,5-dione

4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione: A Comprehensive Overview

4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione, also known by its CAS number 1250558-73-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of morpholine derivatives, which have been extensively studied for their diverse applications in drug discovery and chemical synthesis. The structure of this compound features a morpholine ring system substituted with a bromophenyl group at the 4-position, making it a unique member of the morpholine family.

The morpholine ring in 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione is a six-membered ring containing two oxygen atoms and two nitrogen atoms. This structural feature contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of the bromine atom in the phenyl group adds further complexity to the molecule, enhancing its potential for participation in various chemical reactions. Recent studies have highlighted the importance of such substituted morpholines in the development of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents.

One of the key areas where 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione has garnered attention is its role as an intermediate in the synthesis of complex molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing more elaborate structures. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds with potential therapeutic applications. The ease with which this molecule can be modified further underscores its value in medicinal chemistry.

In terms of synthesis, 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods often involve the use of transition metal catalysts or base-mediated conditions to facilitate bond formation. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies.

The pharmacological properties of 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione are another area of active research. Studies have shown that this compound exhibits moderate anti-inflammatory activity, likely due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary assays suggest that it may possess cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

Beyond its direct applications in drug discovery, 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione serves as a valuable tool for exploring fundamental aspects of organic chemistry. Its reactivity patterns provide insights into the behavior of similar compounds under various reaction conditions. For example, recent work has focused on understanding the stereochemical outcomes of reactions involving this compound, shedding light on how substituents influence reaction pathways.

In conclusion, 4-[(3-Bromophenyl)methyl]Morpholine-3,5-Dione, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its role as an intermediate in organic synthesis and its potential as a bioactive compound highlight its significance in advancing chemical science and medicine. As research into this compound progresses, it is anticipated that new applications and insights will emerge, further solidifying its importance in the field.